Cas no 921872-91-5 (4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product Name: 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921872-91-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6103818
• PubChem ID: 18569613
• Update Time: 2025-06-11

4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• 4-ethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• 4-ethoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• F2236-0046
• AKOS024629884
• 921872-91-5
• 4-ethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• Inchi： 1S/C21H21N3O3/c1-2-27-18-10-8-17(9-11-18)21(26)22-14-15-24-20(25)13-12-19(23-24)16-6-4-3-5-7-16/h3-13H,2,14-15H2,1H3,(H,22,26)
• InChI Key： ZKTMLVKEGIUHJY-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Chemical Profile of 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide (CAS No. 921872-91-5) and Its Emerging Applications

4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide, identified by the CAS number 921872-91-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzamide derivative features a dihydropyridazine core, which is a motif known for its broad spectrum of biological activities. The presence of an ethoxy group and a phenyl-substituted dihydropyridazine ring further modulates its pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide (CAS No. 921872-91-5) exhibits a unique combination of functional groups that contribute to its potential therapeutic applications. The benzamide moiety is well-documented for its role in modulating inflammatory pathways and enzyme inhibition, while the dihydropyridazine ring is associated with vasodilation and calcium channel modulation effects. These characteristics position the compound as a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 4-ethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide (CAS No. 921872-91-5) with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic disorders and neurodegenerative diseases. The dihydropyridazine core, in particular, has been identified as a key pharmacophore for interacting with ATP-binding sites in kinases, which are frequently dysregulated in cancer cells.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 4-ethoxy-N-2-(6-oxyo3phenyl1,6dihydropyridazin1yl)ethylbenzamide (CAS No. 92187291 5) are critical for developing next-generation therapeutics. The benzamide group provides a hydrophobic pocket that can be tailored to enhance binding specificity, while the ethoxy substituent influences solubility and metabolic stability. These factors are essential for designing molecules that can traverse biological membranes and exhibit prolonged bioavailability.

Emerging research indicates that derivatives of dihydropyridazines may have applications beyond traditional cardiovascular therapies. For instance, recent studies have explored their potential role in modulating immune responses by interacting with G-protein coupled receptors (GPCRs). The phenyl ring in 4ethoxyN2(6oxo3phenyl1 6dihydropyridazin1yl)ethylbenzamide (CAS No. 92187291 5) may contribute to these interactions by providing a rigid scaffold that mimics natural ligands.

The benzamide moiety is also known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. This property has been leveraged in the design of protease inhibitors for treating infectious diseases and chronic inflammatory conditions. By strategically modifying the substituents on the benzamide ring, researchers can fine-tune the compound’s pharmacokinetic profile to achieve optimal therapeutic efficacy.

Another area of interest is the potential use of 4ethoxyN2(6oxo3phenyl1 6dihydropyridazin1yl)ethylbenzamide (CAS No. 92187291 5) as a scaffold for developing small-molecule probes to study enzyme mechanisms. The dihydropyridazine core, being structurally distinct from common pharmacophores, offers a novel platform for investigating enzyme-inhibitory interactions at an atomic level. Such studies can provide insights into disease pathogenesis and aid in the development of targeted therapies.

From a synthetic chemistry perspective, the preparation of 4ethoxyN2(6oxo3phenyl1 6dihydropyridazin1yl)ethylbenzamide (CAS No. 92187291 5) involves multi-step reactions that showcase modern techniques such as transition-metal-catalyzed cross-coupling and asymmetric hydrogenation. These methods enable precise control over stereochemistry, which is crucial for achieving high enantiomeric purity in pharmaceutical intermediates.

The compound’s potential as an antineoplastic agent has also been explored through preclinical studies. By inhibiting key enzymes involved in cell proliferation and survival pathways, derivatives of dihydropyridazines like this one may offer a new therapeutic strategy against cancer. Additionally, their ability to cross the blood-brain barrier suggests they could be developed into treatments for central nervous system disorders.

In conclusion,4ethoxyN2(6oxo3phenyl1 6dihydropyridazin1yl)ethylbenzamide (CAS No. 92187291 5) represents an intriguing chemical entity with diverse biological activities and therapeutic implications. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry research aimed at addressing unmet medical needs across multiple disease domains.